Tetrabutylammonium nitrite
Overview
Description
Tetrabutylammonium nitrite is a chemical compound with the formula (CH3CH2CH2CH2)4N(NO2). It serves as a supporting electrolyte in liquid ammonia and is also used in the preparation of nitrates from triflates .
Synthesis Analysis
Tetrabutylammonium nitrite is synthesized from tetrabutylammonium bromide by passing through Amberlite anionic exchange resin with potassium nitrate . The filtrate is then evaporated to dryness and recrystallized from benzene to give pure Tetrabutylammonium nitrite as a white crystalline solid .Molecular Structure Analysis
The linear formula of Tetrabutylammonium nitrite is (CH3CH2CH2CH2)4N(NO2) and its molecular weight is 288.47 g/mol .Chemical Reactions Analysis
Tetrabutylammonium nitrite is commonly used as a catalyst in reactions involving the Fischer–Speier esterification mechanism . It is also employed as an efficient co-catalyst for numerous coupling reactions .Physical And Chemical Properties Analysis
Tetrabutylammonium nitrite is a white crystalline solid . Its exact mass is 288.277678395 g/mol and it has a topological polar surface area of 52.5 Ų .Scientific Research Applications
Synthesis of Aliphatic Nitrocompounds
TBANO2 serves as a reagent for the synthesis of aliphatic nitrocompounds from bromides . This application is crucial in organic chemistry, as nitrocompounds are important intermediates in the production of amines, which are building blocks for pharmaceuticals, agrochemicals, and dyes.
Phase-Transfer Catalysis
Although more commonly associated with tetrabutylammonium bromide (TBAB), TBANO2 can also act as a phase-transfer catalyst in various organic reactions . This process is essential for increasing the reaction rate in an organic synthesis where reactants are in different phases.
Gas Storage Materials
TBANO2 is involved in the formation of semi-clathrate hydrates, which have potential applications in gas storage . These hydrates can store gases like methane and carbon dioxide, which is significant for energy storage and greenhouse gas capture.
Heat Storage Materials
The semi-clathrate hydrates formed with TBANO2 can also be used as heat storage materials . Their ability to store and release heat during the formation and dissociation process makes them suitable for thermal energy management.
Low-Frequency Raman Spectroscopy
TBANO2 hydrates have been studied using low-frequency Raman spectroscopy to understand intermolecular and interionic interactions . This technique provides insights into the equilibrium temperatures of semi-clathrate hydrates, which is valuable for designing materials with specific thermal properties.
Oxidation Reactions
TBANO2 can be used in oxidation reactions, particularly in the conversion of hydroquinones to quinones . Quinones are important compounds in various biological processes and are used in the manufacturing of dyes and pharmaceuticals.
Nitration Reactions
In the presence of other reagents, TBANO2 can facilitate the nitration of phenolic compounds . Nitration is a key step in the synthesis of many active pharmaceutical ingredients and explosives.
Safety And Hazards
Future Directions
properties
IUPAC Name |
tetrabutylazanium;nitrite | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H36N.HNO2/c1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4;2-1-3/h5-16H2,1-4H3;(H,2,3)/q+1;/p-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SHRKDVQQQPFSIY-UHFFFAOYSA-M | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC[N+](CCCC)(CCCC)CCCC.N(=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H36N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80181088 | |
Record name | Tetrabutylammonium nitrite | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80181088 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
288.47 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Tetrabutylammonium nitrite | |
CAS RN |
26501-54-2 | |
Record name | Tetrabutylammonium nitrite | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=26501-54-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Tetrabutylammonium nitrite | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0026501542 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Tetrabutylammonium nitrite | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80181088 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Tetrabutylammonium nitrite | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.043.393 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What are the primary applications of Tetrabutylammonium nitrite (TBAN) in organic synthesis?
A1: TBAN is a mild and efficient reagent primarily used for the conversion of alcohols, tosylates, and mesylates to their corresponding nitroalkanes. [, ] It also plays a crucial role in deprotecting alkyl N-phenylcarbamates and efficiently deanilidating nucleoside 3′-phosphoranilidates. [, ] Furthermore, TBAN is utilized in the synthesis of esters from ketones, showcasing its ability to activate C-C bonds. []
Q2: How does TBAN facilitate the conversion of tosylates and mesylates into nitroalkanes?
A2: TBAN provides a direct pathway for this transformation under mild conditions. [] While the specific mechanism might vary depending on the substrate, it generally involves nucleophilic substitution, where the nitrite anion from TBAN displaces the tosylate or mesylate leaving group.
Q3: Can you elaborate on the use of TBAN in oligonucleotide synthesis?
A3: TBAN, in conjunction with acetic anhydride, efficiently removes the anilidate protecting group from nucleoside 3′-phosphoranilidates. [] This is a crucial step in oligonucleotide synthesis as it allows for the sequential addition of nucleotides. Importantly, the use of succinylation to protect exocyclic amino groups on the nucleobases ensures compatibility with this reagent system.
Q4: How does TBAN interact with vicinal ditriflates?
A4: Reactions of vicinal ditriflates (derived from methyl 2,6-dideoxy-β-d-hexopyranosides) with TBAN primarily result in two consecutive SN2 substitution reactions. [] Interestingly, these reactions are often accompanied by participation reactions where the newly introduced nitrite group influences the departure of the remaining triflyloxy group.
Q5: How does the presence of TBAN affect the reactivity of iron(III) porphyrin complexes with nitrite?
A5: In the ionic liquid [emim][NTf(2)], the presence of TBAN enables the iron(III) porphyrin complex, (TMPS)Fe(III)(OH), to react with nitrite, a reaction not observed in aqueous solutions. [] This reaction leads to the formation of a nitrite-coordinated complex. Kinetic and thermodynamic studies using TBAN have provided insights into the equilibrium constant and thermodynamic parameters governing nitrite coordination in the ionic liquid environment.
Q6: Are there any known compatibility issues with TBAN?
A6: One study highlighted that even trace amounts of methylimidazole impurities can significantly alter the reaction mechanism when TBAN is used in ionic liquid media. [] Methylimidazole can coordinate to iron(III) porphyrin complexes, changing their spin state and reactivity. This emphasizes the importance of purity when working with TBAN, especially in sensitive systems.
Q7: Has TBAN been used in the development of any specific materials or devices?
A7: While not directly involved in material synthesis, TBAN is a key component in the preparation of a hardmask composition for under-photoresist layers in semiconductor manufacturing. [] The composition, containing an organic silane-based polymer and TBAN among other additives, exhibits excellent pattern reproducibility, storage stability, and adhesion properties, essential for semiconductor device fabrication.
Q8: Beyond its synthetic applications, what other research areas involve TBAN?
A8: TBAN plays a critical role in studying nitrite reduction in non-heme iron systems. [] The reaction of TBAN with a specific iron(II) complex leads to the formation of an iron(III)-oxo species, offering valuable insights into the mechanism of nitrite reduction, particularly in biological systems.
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